2-Amino-4-(4-chlorophenyl)-5,6,7,8-tetrahydroquinoline-3-carbonitrile

• IUPAC Name: 2-amino-4-(4-chlorophenyl)-5,6,7,8-tetrahydroquinoline-3-carbonitrile
• InChI: InChI=1S/C16H14ClN3/c17-11-7-5-10(6-8-11)15-12-3-1-2-4-14(12)20-16(19)13(15)9-18/h5-8H,1-4H2,(H2,19,20)
• InChI Key: ACWNROPVQQXFAO-UHFFFAOYSA-N
• Canonical SMILES: C1CCC2=C(C1)C(=C(C(=N2)N)C#N)C3=CC=C(C=C3)Cl
• Molecular Formula: C16H14ClN3
• DSSTOX Substance ID: DTXSID70352886
• Molecular Weight: 283.75 g/mol
• CAS RN: 164026-59-9

Description

The compound “2-Amino-4-(4-chlorophenyl)-5,6,7,8-tetrahydroquinoline-3-carbonitrile” is likely to be an organic compound containing a quinoline backbone, which is a heterocyclic aromatic organic compound. It also has an amino group (-NH2), a chlorophenyl group (a benzene ring with a chlorine atom), and a carbonitrile group (-C≡N) attached to it.

Synthesis Analysis

The synthesis of such a compound would likely involve multiple steps, starting with the formation of the quinoline backbone, followed by the addition of the amino, chlorophenyl, and carbonitrile groups. The exact synthesis process would depend on the specific reactions used.

Molecular Structure Analysis

The molecular structure of this compound would be characterized by the presence of the quinoline backbone, with the amino, chlorophenyl, and carbonitrile groups attached at the 2, 4, and 3 positions, respectively.

Chemical Reactions Analysis

The compound may undergo various chemical reactions depending on the conditions. The amino group might participate in acid-base reactions, the carbonitrile group might undergo addition reactions, and the chlorophenyl group might undergo electrophilic aromatic substitution.

Physical And Chemical Properties Analysis

The physical and chemical properties of this compound would depend on its structure. For example, it’s likely to be a solid at room temperature, and its solubility in water would depend on the specific functional groups present.

Scientific Research Applications

• Synthesis and Biological Activity :

  • Antimicrobial Activity : A study explored the synthesis of 2-Amino-4-phenyl-5,6,7,8-tetrahydroquinoline-3-carbonitrile derivatives and evaluated their antimicrobial properties. The reactivity of the compound with various reagents and its subsequent antimicrobial activity was reported (Elkholy & Morsy, 2006).
  • Antifungal Properties : Another research synthesized a series of 2-amino-5-oxo-4-phenyl-5,6,7,8-tetrahydroquinoline-3-carbonitrile and its analogues, assessing their antifungal activity. This study also discussed the relationship between functional group variations and biological activity (Gholap et al., 2007).

• Chemical Synthesis Techniques :

  • One-Pot Synthesis : A study demonstrated the one-pot synthesis of N2-Substituted 2-Amino-4-aryl-5,6,7,8-tetrahydroquinoline-3-carbonitrile in a basic ionic liquid, highlighting the efficiency and yields of this method. This synthesis involved constructing several new bonds in the process (Wan et al., 2011).

• Material Science Applications :

  • Optoelectronic and Charge Transport Properties : An investigation focused on the optoelectronic, nonlinear, and charge transport properties of hydroquinoline derivatives, including 2-Amino-4-(4-chlorophenyl)-5,6,7,8-tetrahydroquinoline-3-carbonitrile. The study used density functional theory to assess the structural, electronic, and optical properties of these compounds (Irfan et al., 2020).

• Catalysis and Green Chemistry :

  • Catalytic Synthesis : Research on the synthesis of 5,6,7,8-tetrahydroquinoline-3-carbonitrile derivatives using bleaching earth clay and PEG-400 as a recyclable catalytic system was reported. This methodology highlights the advantages of catalyst recyclability and the avoidance of hazardous reagents (Mogle et al., 2015).

Mechanism of Action

The mechanism of action of this compound would depend on its intended use. For example, if it’s a pharmaceutical compound, its mechanism of action would depend on the specific biological target it interacts with.

Safety and Hazards

The safety and hazards associated with this compound would depend on its specific properties. For example, many organic compounds are flammable, and the presence of the amino and carbonitrile groups might make it toxic.

Future Directions

The future directions for research on this compound would depend on its intended use. For example, if it’s a pharmaceutical compound, future research might focus on improving its efficacy or reducing its side effects.